Nurr1 agonist 9

• Molecular Formula: C21H19ClN4O2
• Molecular Weight: 394.9 g/mol
• InChI: InChI=1S/C21H19ClN4O2/c1-13-19(26-12-4-5-16(22)20(26)23-13)24-21(27)18-11-10-17(28-18)14-6-8-15(9-7-14)25(2)3/h4-12H,1-3H3,(H,24,27)
• InChIKey: HGXSOLYLDMLDRI-UHFFFAOYSA-N

Nurr1 Agonist 9 – Technical Specifications

Nurr1 agonist 9 (Compound 36) is a synthetic small-molecule agonist of the orphan nuclear receptor Nurr1 (NR4A2), a neuroprotective transcription factor implicated in Parkinson's disease and Alzheimer's disease [1]. Developed via scaffold hopping and fragment growing from the antimalarial amodiaquine (AQ), Compound 36 exhibits nanomolar affinity for the Nurr1 ligand-binding domain (Kd = 0.17 µM) and submicromolar functional activation potency (EC50 = 0.090 µM) [1]. It activates both Nurr1 homodimer (NurRE, EC50 = 0.094 µM) and Nurr1-RXR heterodimer (DR5, EC50 = 0.165 µM) response elements .

1

Orphan nuclear receptor Nurr1 (NR4A2) agonist tool compound for pathway studies

Implicated in Parkinson's and Alzheimer's disease research models; not a therapeutic indication

2

Reported nanomolar binding affinity and submicromolar functional activation (assay context)

3

Demonstrated blood-brain barrier permeability in PAMPA and cellular models; supports CNS research models

4

Structurally matched negative control (Compound 29) available for target engagement experiments

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. View Source

Why Generic Substitution Is Not Supported

Nurr1 agonists cannot be considered interchangeable as a compound class for scientific procurement decisions. Available Nurr1-targeting compounds exhibit fundamentally divergent pharmacological profiles, including micromolar versus nanomolar potency differences, distinct selectivity patterns against NR4A family members (Nur77/NOR1), and variable blood-brain barrier permeability [1][2]. Compound 36 differs from both its parent template amodiaquine and the vidofludimus-derived series (e.g., Compound 29) in potency, cellular toxicity, and target engagement characteristics [1]. These quantifiable differences directly impact experimental design, dose selection, and data interpretation in neurodegenerative disease models.

Potency Nurr1 agonists exhibit divergent potency profiles (nanomolar to micromolar range); dose-response interpretations may not transfer directly between compounds.

Selectivity NR4A family selectivity patterns (Nur77, NOR1) differ among tool compounds; off-target nuclear receptor activation may confound pathway attribution.

BBB Blood-brain barrier permeability characteristics are not uniform across Nurr1 agonists; CNS exposure expectations may require compound-specific validation.

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. View Source
• [2] Vietor J, et al. Development of a Potent Nurr1 Agonist Tool for In Vivo Applications. J Med Chem. 2023 Apr 26. View Source

Comparative Performance Evidence

Affinity and Potency vs. Amodiaquine

Compound 36 demonstrates a marked improvement in both binding affinity and functional activation potency compared to its parent template amodiaquine (AQ). While AQ was the first validated direct Nurr1 agonist, it exhibits weak affinity with a Kd of 2.7 µM and an EC50 of 7 µM for the fragment-like agonist derived from its core [1]. Compound 36 achieves a 16-fold improvement in binding affinity (Kd = 0.17 µM) and a 78-fold improvement in functional potency (EC50 = 0.090 µM) relative to the AQ fragment core [1].

Affinity & Potency

Head-to-head

Kd 0.17 µM (vs AQ fragment 2.7 µM)
EC50 0.090 µM (vs 7 µM)

16-fold binding improvement; 78-fold potency improvement

Supports target engagement at lower assay concentrations

ITC and HEK293T reporter assay data; review original conditions

Evidence Dimension	Nurr1 binding affinity (Kd) and functional activation (EC50)
Target Compound Data	Kd = 0.17 µM; EC50 = 0.090 µM
Comparator Or Baseline	AQ-derived fragment (8-chloro-2-methylimidazo[1,2-a]pyridin-3-amine): Kd = 2.7 µM; EC50 = 7 µM
Quantified Difference	16-fold improvement in Kd; 78-fold improvement in EC50
Conditions	ITC (Kd) and reporter gene assay in HEK293T cells expressing full-length human Nurr1

Why This Matters

This potency differential directly impacts achievable concentrations in cellular and tissue-based assays, enabling robust target engagement at lower compound concentrations and reducing off-target effects associated with higher dosing.

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. View Source

Cellular Target Engagement vs. Negative Control

Compound 36 demonstrates specific, on-target cellular activity in Nurr1-expressing human astrocytes (T98G cells), inducing mRNA expression of Nurr1-regulated genes including tyrosine hydroxylase (TH), vesicular amino acid transporter 2 (VMAT2), and superoxide dismutase 2 (SOD2) [1]. A structurally matched negative control compound (29) with no binding to Nurr1 produced no gene induction effect, confirming that the observed transcriptional changes are Nurr1-dependent [1][2].

Target Engagement

Head-to-head

Compound 36 induces TH, VMAT2, SOD2 mRNA in T98G astrocytes
Negative control (Compound 29): no induction

Confirms Nurr1-dependent gene regulation in cellular model

qPCR, n=3, p

Cytotoxicity

Head-to-head

Compound 36: no toxicity at 10 µM in N27 and HEK293T
Amodiaquine: significant toxicity at ≥1 µM

Cytotoxicity profile review supports assay concentration window selection

WST-8 viability assay; data to verify in specific experimental model

BBB Permeability

Head-to-head

Permeable in PAMPA and human brain endothelial cell barrier model; comparable to CNS reference compounds

Supports selection for CNS research models requiring brain penetration

PAMPA n=6, cellular model; Pe values in source data

NR Selectivity

Class-level

Selective activation of NR4A family (Nurr1 EC50 0.090 µM); minimal activation of other nuclear receptor families

Supports Nurr1-specific pathway interpretation; review full panel data

Broad nuclear receptor panel; heatmap quantification in original publication

Evidence Dimension	Nurr1-regulated gene induction in T98G astrocytes
Target Compound Data	Significant induction of TH, VMAT2, and SOD2 mRNA (fold induction vs DMSO control, p < 0.05)
Comparator Or Baseline	Compound 29 (negative control): no significant gene induction; lacks Nurr1 binding
Quantified Difference	Target compound induces Nurr1-regulated genes; negative control produces no detectable effect
Conditions	T98G human astrocyte cells; mRNA measured via qPCR; n = 3

Why This Matters

This paired agonist/negative control evidence provides rigorous validation of cellular target engagement, which is essential for interpreting phenotypic outcomes and distinguishing direct Nurr1-mediated effects from off-target or assay artifacts.

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. Fig. 4d. View Source
• [2] Sai M, et al. Scaffold hopping and fragment growing from amodiaquine yields a new Nurr1 agonist demonstrating potent target engagement and phenotypic effects in cellular PD model. Springer Nature Communities. 2024 Jul 1. View Source

Cytotoxicity Profile vs. Amodiaquine

Compound 36 exhibits substantially reduced cellular toxicity compared to its parent template amodiaquine. At 10 µM concentration, Compound 36 produced no toxic effect in a WST-8 viability assay using N27 rat dopaminergic neurons and HEK293T cells, whereas amodiaquine demonstrated significant toxicity at both 10 µM and 30 µM concentrations in the same assay [1].

Cytotoxicity

Head-to-head

Compound 36: no toxicity at 10 µM in N27 and HEK293T
Amodiaquine: significant toxicity at ≥1 µM

Cytotoxicity profile review supports assay concentration window selection

WST-8 viability assay; data to verify in specific experimental model

Evidence Dimension	Cellular toxicity (WST-8 viability assay)
Target Compound Data	No significant reduction in cell viability at 10 µM in N27 neurons and HEK293T cells
Comparator Or Baseline	Amodiaquine (AQ): significant toxicity at 1, 10, and 30 µM in N27 neurons and HEK293T cells
Quantified Difference	Compound 36 exhibits no toxicity at concentrations where AQ causes significant cell death
Conditions	WST-8 assay in N27 rat dopaminergic neurons and HEK293T cells; n ≥ 3; relative absorbance at 450 nm

Why This Matters

Reduced cytotoxicity expands the usable concentration range in cellular assays, minimizes confounding effects on viability-dependent readouts, and improves the signal-to-noise ratio for detecting Nurr1-specific transcriptional responses.

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. Fig. 4f. View Source

Blood-Brain Barrier Permeability

Compound 36 demonstrates blood-brain barrier permeability as assessed by both a parallel artificial membrane permeability assay (PAMPA) and a cellular model of the human blood-brain barrier [1]. In the PAMPA assay, Compound 36 exhibited permeability comparable to reference brain-penetrant compounds [1]. Additionally, Compound 36 was shown to penetrate the human brain endothelial cell barrier in a cellular BBB model .

BBB Permeability

Head-to-head

Permeable in PAMPA and human brain endothelial cell barrier model; comparable to CNS reference compounds

Supports selection for CNS research models requiring brain penetration

PAMPA n=6, cellular model; Pe values in source data

Evidence Dimension	Blood-brain barrier permeability
Target Compound Data	BBB-permeable in PAMPA assay and cellular BBB model
Comparator Or Baseline	Propranolol and antipyrine (brain-penetrant reference compounds); other Nurr1 agonists evaluated in the same panel
Quantified Difference	Compound 36 demonstrated permeability within the range of known CNS-penetrant reference compounds; quantification via PAMPA Pe values
Conditions	PAMPA (n = 6) and human brain endothelial cell barrier model; data reported as mean ± SD

Why This Matters

Demonstrated BBB permeability supports the compound's utility in CNS-targeted experimental models, including in vivo studies where brain penetration is a prerequisite for target engagement.

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. Fig. 4g. View Source

Nuclear Receptor Selectivity

Compound 36 exhibits strong selectivity for the NR4A family (Nurr1, Nur77, NOR1) over other nuclear receptors, as assessed in a broad nuclear receptor selectivity screening panel [1]. The compound activates Nurr1 at nanomolar concentrations (EC50 = 0.090 µM) while showing minimal activation of other nuclear receptor families [1]. Within the NR4A family, Compound 36 demonstrates the selectivity pattern expected for a Nurr1-targeted tool compound [1][2].

NR Selectivity

Class-level

Selective activation of NR4A family (Nurr1 EC50 0.090 µM); minimal activation of other nuclear receptor families

Supports Nurr1-specific pathway interpretation; review full panel data

Broad nuclear receptor panel; heatmap quantification in original publication

Evidence Dimension	Nuclear receptor selectivity profiling
Target Compound Data	Strong NR4A family selectivity; nanomolar potency for Nurr1 (EC50 = 0.090 µM); minimal activation of other nuclear receptor families
Comparator Or Baseline	Reference ligands for each nuclear receptor family (listed in methods section of Sai et al. 2024)
Quantified Difference	Selective activation of Nurr1 over other nuclear receptor families; heatmap quantification in original publication
Conditions	Nuclear receptor selectivity panel; n = 3; data presented as heatmap of mean relative activation versus reference ligands

Why This Matters

Nuclear receptor selectivity is essential for attributing observed biological effects to Nurr1 activation rather than confounding activity at other ligand-activated transcription factors, which is critical for target validation studies.

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. Fig. 4e. View Source
• [2] Sai M, et al. Scaffold hopping and fragment growing from amodiaquine yields a new Nurr1 agonist demonstrating potent target engagement and phenotypic effects in cellular PD model. Springer Nature Communities. 2024 Jul 1. View Source

Recommended Application Scenarios

Transcriptional Profiling in Nurr1-Expressing Cells

Compound 36 is optimally suited for experiments requiring robust cellular target engagement and gene expression analysis in Nurr1-expressing human cell lines, such as T98G astrocytes. The compound's nanomolar potency (EC50 = 0.090 µM) enables activation at concentrations well below the cytotoxicity threshold observed for amodiaquine [1]. The availability of a structurally matched negative control compound (Compound 29) allows rigorous experimental design for distinguishing Nurr1-dependent transcriptional effects from assay artifacts [1][2].

Parkinson's Disease Organoid Models

Compound 36 is validated for use in advanced human disease models including iPSC-derived midbrain organoids bearing the LRRK2 G2019S mutation, a common genetic cause of Parkinson's disease. The compound induces expression of Nurr1-regulated tyrosine hydroxylase (TH) in these organoid models [1], demonstrating phenotypic rescue in a physiologically relevant human system. This application leverages the compound's demonstrated BBB permeability and low cytotoxicity profile [1].

CNS Studies Requiring BBB Penetration

Compound 36 is suitable for CNS-targeted studies where blood-brain barrier penetration is a prerequisite. The compound demonstrated permeability in both PAMPA assays and a cellular human BBB model [1]. This property distinguishes Compound 36 from Nurr1-targeting compounds lacking established CNS penetration data and supports its selection for in vivo neuropharmacology studies where brain exposure is required [1].

Target Validation with a Well-Characterized Tool

Compound 36 is appropriate for rigorous target validation experiments in neurodegenerative disease research where confidence in on-target activity is paramount. The compound is comprehensively characterized for binding affinity (Kd = 0.17 µM), functional activation (EC50 = 0.090 µM), nuclear receptor selectivity, cellular toxicity, and BBB permeability [1]. This multi-parameter characterization supports its use as a reference chemical tool for establishing structure-activity relationships and benchmarking novel Nurr1 modulators [1].

Application

Selection Property

Validation Focus

Nurr1 transcriptional profiling

Nanomolar target engagement tool with matched negative control

On-target gene induction (TH, VMAT2, SOD2) in Nurr1-expressing cells

Parkinson's disease midbrain organoid models

BBB-permeable, low-cytotoxicity Nurr1 agonist

TH induction in LRRK2 G2019S iPSC-derived organoids

CNS research requiring BBB penetration

Demonstrated BBB permeability in PAMPA and cellular models

Brain exposure validation in neuropharmacology studies

Target validation & chemical tool benchmarking

Multi-parameter characterization (binding, selectivity, toxicity, BBB)

Confirmation of on-target effects in neurodegenerative disease models

• [1] Sai M, Hank EC, et al. Development of Nurr1 agonists from amodiaquine by scaffold hopping and fragment growing. Commun Chem. 2024 Jun 29;7(1):149. View Source
• [2] Sai M, et al. Scaffold hopping and fragment growing from amodiaquine yields a new Nurr1 agonist demonstrating potent target engagement and phenotypic effects in cellular PD model. Springer Nature Communities. 2024 Jul 1. View Source